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Compound of Interest

Compound Name: 4'-Bromomethyl-2-cyanobiphenyl

Cat. No.: B120350 Get Quote

Essential Safety and Handling Guide for 4'-
Bromomethyl-2-cyanobiphenyl
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4'-
Bromomethyl-2-cyanobiphenyl (CAS No. 114772-54-2). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Classification
4'-Bromomethyl-2-cyanobiphenyl is a chemical compound that presents several hazards. It

is crucial to be aware of these to ensure safe handling. The primary hazards are summarized in

the table below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b120350?utm_src=pdf-interest
https://www.benchchem.com/product/b120350?utm_src=pdf-body
https://www.benchchem.com/product/b120350?utm_src=pdf-body
https://www.benchchem.com/product/b120350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Hazard Statement

Skin Sensitization
H317: May cause an allergic skin reaction.[1][2]

[3][4][5]

Skin Irritation H315: Causes skin irritation.[2][6]

Eye Irritation H319: Causes serious eye irritation.[2][6]

Acute Toxicity (Oral) H302: Harmful if swallowed.[2][6]

Acute Toxicity (Inhalation) H331: Toxic if inhaled.[2]

Germ Cell Mutagenicity
H341: Suspected of causing genetic defects.[2]

[6]

Aquatic Hazard (Acute) H400: Very toxic to aquatic life.[4][5]

Aquatic Hazard (Long-term)
H410: Very toxic to aquatic life with long lasting

effects.[1][2][3][4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4'-Bromomethyl-2-
cyanobiphenyl to minimize exposure and ensure personal safety.
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Protection Type Recommended Equipment Specification

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.[3] Face shield.[2]

Must be approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[2]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., Butyl rubber,

Neoprene, Nitrile rubber).[7]

Protective clothing.[1][3]

Gloves must be inspected prior

to use and disposed of

properly after.[2] Clothing

should be flame-resistant.[3]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.[3] A

self-contained breathing

apparatus (SCBA) should be

used for firefighting.[2]

Respirators must be NIOSH-

approved.[8]

Operational Plan for Handling
A systematic approach to handling 4'-Bromomethyl-2-cyanobiphenyl is crucial. The following

workflow outlines the necessary steps from preparation to cleanup.
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Preparation

Handling

Cleanup & Decontamination

Review SDS

Don Appropriate PPE

Ensure Adequate Ventilation

Weigh in a Ventilated Enclosure

Proceed to Handling

Transfer Carefully to Reaction Vessel

Contain and Collect Spills

After Use

Decontaminate Work Surfaces

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4'-Bromomethyl-2-cyanobiphenyl.
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Step-by-Step Handling Protocol
Preparation:

Thoroughly review the Safety Data Sheet (SDS) before use.[2][6]

Ensure a safety shower and eye wash station are readily accessible.[6]

Work in a well-ventilated area, preferably in a chemical fume hood.[2][5]

Put on all required personal protective equipment as detailed in the PPE table.[1][3]

Handling:

Avoid the formation of dust and aerosols.[2][5]

Weigh and transfer the solid material in a designated area with appropriate exhaust

ventilation.[5]

Avoid contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke when using this product.[2]

In Case of a Spill:

Evacuate personnel to a safe area.[5]

Wear appropriate respiratory protection to avoid inhaling dust.[5]

Prevent further leakage or spillage if it is safe to do so.[2]

Pick up and arrange for disposal without creating dust. Use methods like sweeping and

shoveling.[2]

Collect the spillage and place it in a suitable, closed container for disposal.[1][2]

Prevent the product from entering drains.[2]
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Disposal Plan
Proper disposal of 4'-Bromomethyl-2-cyanobiphenyl and its containers is critical to prevent

environmental contamination.

Waste Collection

Containerization

Final Disposal

Unused Chemical

Label as Hazardous Waste

Contaminated Materials (PPE, etc.)

Keep in Suitable, Closed Containers

Transfer to a Licensed Disposal Company

Chemical Incineration with Scrubber

Click to download full resolution via product page

Caption: Disposal workflow for 4'-Bromomethyl-2-cyanobiphenyl.

Step-by-Step Disposal Protocol
Waste Segregation:

Collect surplus and non-recyclable solutions in a designated, labeled container.[2]
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Treat contaminated packaging and disposable PPE as hazardous waste.[2]

Disposal Procedure:

Dispose of contents and containers at an approved waste disposal plant.[1][6]

One recommended method is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Do not allow the product to be released into the environment.[1][3] All waste must be

disposed of in accordance with local, state, and federal regulations.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2][3][6]

Skin Contact

Immediately take off contaminated clothing.

Wash the affected area with soap and plenty of

water.[1][3] If skin irritation or a rash occurs, get

medical advice/attention.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes.[2][3] Remove contact lenses if present

and easy to do. Continue rinsing and get

medical attention.[2][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2][3] Never give anything by mouth to an

unconscious person.[2][3] Call a physician or

Poison Control Center immediately.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.chemicalbook.com/msds/4-bromomethyl-2-cyanobiphenyl.pdf
https://www.combi-blocks.com/msds/OR-0889.pdf
https://www.tcichemicals.com/BE/en/sds/B1806_EU_6N.pdf
https://www.chemicalbook.com/msds/4-bromomethyl-2-cyanobiphenyl.pdf
https://www.combi-blocks.com/msds/OR-0889.pdf
https://www.echemi.com/sds/4-bromomethyl-2-cyanobiphenyl-temppid160705007287.html
https://www.chemicalbook.com/msds/4-bromomethyl-2-cyanobiphenyl.pdf
https://www.echemi.com/sds/4-bromomethyl-2-cyanobiphenyl-temppid160705007287.html
https://www.tcichemicals.com/BE/en/sds/B1806_EU_6N.pdf
https://www.combi-blocks.com/msds/OR-0889.pdf
https://www.echemi.com/sds/4-bromomethyl-2-cyanobiphenyl-temppid160705007287.html
https://www.combi-blocks.com/msds/OR-0889.pdf
https://www.chemicalbook.com/msds/4-bromomethyl-2-cyanobiphenyl.pdf
https://www.echemi.com/sds/4-bromomethyl-2-cyanobiphenyl-temppid160705007287.html
https://www.chemicalbook.com/msds/4-bromomethyl-2-cyanobiphenyl.pdf
https://www.tcichemicals.com/BE/en/sds/B1806_EU_6N.pdf
https://www.chemicalbook.com/msds/4-bromomethyl-2-cyanobiphenyl.pdf
https://www.echemi.com/sds/4-bromomethyl-2-cyanobiphenyl-temppid160705007287.html
https://www.chemicalbook.com/msds/4-bromomethyl-2-cyanobiphenyl.pdf
https://www.echemi.com/sds/4-bromomethyl-2-cyanobiphenyl-temppid160705007287.html
https://www.echemi.com/sds/4-bromomethyl-2-cyanobiphenyl-temppid160705007287.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Always show the Safety Data Sheet to the medical professional attending to the exposed

individual.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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